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The mass per unit area of a geotextile is a fundamental property that influences its physical
and mechanical performance, including strength, permeability, and filtration characteristics. The
ASTM D5261 standard provides a uniform procedure for this measurement, ensuring
consistency and comparability of data across the industry. This test method is widely used for
quality control to ensure that geotextile materials meet the specifications required for their
intended application.[1][2][3][4]

The Genesis of ASTM D5261: The Initial Standard
(D5261-92)

The first iteration of the standard, ASTM D5261-92, was approved in 1992. It established the
foundational methodology for measuring the mass per unit area of geotextiles. The core
principle of the test method involves cutting a number of specimens of known dimensions from
a sample, weighing them, and then calculating the average mass per unit area.[2]

Experimental Protocol of ASTM D5261-92

The initial experimental protocol for ASTM D5261-92 can be summarized as follows:

o Apparatus: A balance capable of weighing to the nearest 0.01 g and a cutting die or other
method to ensure accurate specimen dimensions.

e Specimen Preparation: Test specimens of known dimensions are cut from various locations
across the full width of the laboratory sample.[2]
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» Conditioning: Test specimens are brought to moisture equilibrium in a standard atmosphere
for testing geotextiles, which is defined as air maintained at a relative humidity of 65 + 5%
and a temperature of 21 + 2°C (70 + 4°F).[2] Equilibrium is considered reached when the
change in mass of the specimen in successive weighings at intervals of not less than 2 hours
does not exceed 0.1% of the specimen’s mass.

e Procedure: Each conditioned specimen is weighed separately to the nearest 0.01 g.

o Calculation: The mass per unit area for each specimen is calculated by dividing the mass of
the specimen by its area. The average of these values is then reported as the mass per unit
area of the geotextile.

Evolution and Revisions: From D5261-92 to D5261-
10

The D5261-92 standard was reapproved in 2003, indicating its continued relevance and use
without significant changes. However, in 2010, a revised version, ASTM D5261-10, was
published. This update introduced several refinements to the test method.

Key Changes in ASTM D5261-10

While the fundamental principle of the test remained the same, the D5261-10 version
introduced more specific guidance and referenced updated related standards. A significant
aspect of the 2010 revision was the inclusion of more detailed terminology and references to
other relevant ASTM standards, such as D123 for terminology relating to textiles and D4439 for
terminology for geosynthetics.[5]

The core experimental protocol of D5261-10 remained largely consistent with the 1992 version,
but with a greater emphasis on procedural clarity.

The Current Standard: ASTM D5261-10 (Reapproved
2018 and 2024)

The 2010 version of the standard has been subsequently reapproved, with the current active
version being D5261-10R24.[6][7] This indicates that the methodology established in 2010
continues to be the accepted industry practice.
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A noteworthy event in the standard's history is its temporary withdrawal in 2018, as indicated by
the designation ASTM D5261-10(2018). The reasons for this withdrawal and subsequent
reinstatement are not detailed in the readily available documentation but may have been
related to administrative review cycles or efforts to harmonize with other standards.

Summary of Quantitative Data and Experimental
Protocols

The quantitative data derived from the ASTM D5261 test is the mass per unit area, typically
expressed in grams per square meter (g/m2) or ounces per square yard (0z/yd?). The precision
and bias of the test method are important considerations. The standard notes that because the
value of mass per unit area can only be defined in terms of a test method, there is no bias.[5]

The following table summarizes the key aspects of the experimental protocol across the

different versions of the standard, based on available information.

Parameter

ASTM D5261-92

ASTM D5261-10 & D5261-
10R24

Apparatus

Balance (to 0.01 g), Cutting

device

Balance (to 0.01 g), Cutting

device

Specimen Size

Known dimensions

Known dimensions

Number of Specimens

Multiple specimens from

various locations

Multiple specimens from

various locations

Conditioning

21 + 2°C (70 % 4°F), 65 + 5%
RH

21 + 2°C (70 % 4°F), 65 + 5%
RH

Equilibrium Criteria

Change in mass < 0.1% over =

2 hours

Change in mass < 0.1% over =

2 hours

Reporting

Average mass per unit area

Average mass per unit area

Experimental Workflow Diagram

The following diagram illustrates the general experimental workflow for determining the mass

per unit area of geotextiles according to the ASTM D5261 standard. This workflow has

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://www.benchchem.com/product/b11183713?utm_src=pdf-body
https://www.benchchem.com/product/b11183713?utm_src=pdf-body
https://storethinghiem.vn/uploads/files/ASTM%20D5261-10.pdf
https://www.benchchem.com/product/b11183713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11183713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

remained consistent throughout the evolution of the standard.

Preparation

Obtain Laboratory Sample

Cut Specimens of Known Dimensions

'

Condition Specimens to Moisture Equilibrium

Measurement

Weigh Each Specimen

'

Calculate Mass per Unit Area for Each Specimen

'

Calculate Average Mass per Unit Area

Report Average Mass per Unit Area

Click to download full resolution via product page

General experimental workflow for ASTM D5261.
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Logical Relationship of the Standard's Evolution

The historical development of ASTM D5261 reflects a process of refinement and clarification
rather than fundamental changes to the test method. The following diagram illustrates the
logical progression of the standard.

ASTM D5261-10
(2010)

- Refined Terminology

- Updated References

Reinstatement/
Reaffirmation

Reapproved
(2018)
(Temporarily Withdrawn)

Revision Reaffirmation ASTM D5261-10R24

(Active)

ASTM D5261-92 | Reaffirmation _ | Reapproved
(1992) (2003)

Click to download full resolution via product page
Evolution of the ASTM D5261 standard.

Conclusion

The ASTM D5261 standard has been a stable and reliable method for determining the mass
per unit area of geotextiles for over three decades. Its historical development has been
characterized by minor revisions aimed at improving clarity and alignment with other industry
standards. For researchers, scientists, and drug development professionals who may utilize
geotextiles in specialized applications, understanding the consistency and rigor of this standard
provides confidence in the quality and specification of these materials. The core methodology
has stood the test of time, ensuring that data generated today is comparable to historical data,
a crucial aspect for long-term studies and material performance evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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